BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Preparing
CCC-0975 Stock Solution in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CCC-0975

Cat. No.: B1225870

For Researchers, Scientists, and Drug Development Professionals

Introduction

CCC-0975 is a potent and specific inhibitor of Hepatitis B Virus (HBV) covalently closed circular
DNA (cccDNA) formation. It functions by interfering with the conversion of relaxed circular DNA
(rcDNA) to cccDNA, a critical step in the establishment and persistence of HBV infection.[1][Z]
[3] This application note provides a detailed protocol for the preparation of a stock solution of
CCC-0975 in dimethyl sulfoxide (DMSO), ensuring solution integrity and suitability for various in
vitro and in vivo research applications.

Quantitative Data Summary

For ease of reference, the key quantitative data for CCC-0975 are summarized in the table
below.
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Property Value

Molecular Weight 483.89 g/mol

Formula C21H17CIFsN303S

Appearance White to off-white solid

Solubility in DMSO =100 mg/mL (206.66 mM)

ECso (in cell culture) ~10 uM for inhibition of HBeAg production
Recommended Storage (Solid) Room temperature for up to 3 years
Recommended Storage (Stock Solution) -20°C for up to 1 year or -80°C for up to 2 years

Experimental Protocols

Materials and Equipment
e CCC-0975 powder

e Anhydrous/molecular sieve-treated Dimethyl Sulfoxide (DMSO), 299.9% purity
o Calibrated analytical balance

 Sterile microcentrifuge tubes or amber glass vials

o Vortex mixer

o Pipettes and sterile, filtered pipette tips

o Personal Protective Equipment (PPE): lab coat, safety glasses, and appropriate chemical-
resistant gloves (e.g., butyl rubber or nitrile).

Protocol for Preparing a 10 mM CCC-0975 Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of CCC-0975 in DMSO.

e Preparation and Weighing:
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o Bring the CCC-0975 powder to room temperature before opening the vial to prevent
condensation.

o On a calibrated analytical balance, carefully weigh out the desired amount of CCC-0975.
For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.839 mg of CCC-
0975.

» Calculation: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular
Weight ( g/mol ) / 1000

» Mass (mg) =10 mM x 1 mL x 483.89 g/mol / 1000 = 4.839 mg

o Transfer the weighed powder to a sterile microcentrifuge tube or amber glass vial.

¢ Dissolution:

o Add the calculated volume of anhydrous DMSO to the tube containing the CCC-0975
powder. For the example above, add 1 mL of DMSO.

o Vortex the solution thoroughly for 1-2 minutes until the solid is completely dissolved.
Gentle warming in a water bath (not exceeding 37°C) or sonication can be used to aid
dissolution if necessary. Visually inspect the solution to ensure there are no visible
particulates.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes.

o Store the aliquots in tightly sealed tubes at -20°C for up to one year or at -80°C for up to
two years.

Quality Control

 Visual Inspection: The final stock solution should be a clear, colorless to pale yellow solution,
free of any visible precipitates or particulate matter.
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» Concentration Verification (Optional): For applications requiring high precision, the
concentration of the stock solution can be verified using techniques such as High-
Performance Liquid Chromatography (HPLC) with a standard curve.

o Purity Check (Optional): The purity of the dissolved compound can be assessed by LC-MS to
ensure no significant degradation has occurred during dissolution.

Safety Precautions

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and chemical-resistant gloves, when handling CCC-0975 and DMSO.

» Handling DMSO: DMSO is a powerful solvent that can readily penetrate the skin and may
carry dissolved substances with it. Avoid direct contact with skin and eyes. Work in a well-
ventilated area or a chemical fume hood.

o Waste Disposal: Dispose of all waste materials, including empty vials, used pipette tips, and
any unused solution, in accordance with your institution's chemical waste disposal
procedures.

Visualizations
HBV rcDNA to cccDNA Conversion Pathway

The following diagram illustrates the simplified pathway of Hepatitis B Virus (HBV) relaxed
circular DNA (rcDNA) conversion to covalently closed circular DNA (cccDNA) and highlights the
step inhibited by CCC-0975.
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Simplified HBV rcDNA to cccDNA Conversion Pathway
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Caption: CCC-0975 inhibits the conversion of DP-rcDNA to cccDNA
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Experimental Workflow for CCC-0975 Stock Solution
Preparation

This diagram outlines the logical workflow for preparing the CCC-0975 stock solution.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1225870?utm_src=pdf-body
https://www.benchchem.com/product/b1225870?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Workflow for Preparing CCC-0975 Stock Solution
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Caption: Step-by-step workflow for preparing CCC-0975 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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